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Compound of Interest

Compound Name: BX048

Cat. No.: B3268316

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the material composition, magnetic
properties, and relevant experimental methodologies associated with the BX048 magnet, a
commercial designation for a Grade N42 Neodymium Iron Boron (NdFeB) permanent magnet.
This document is intended to serve as a resource for researchers and professionals in drug
development and other scientific fields where high-strength permanent magnets are employed
for manipulation, separation, and targeting applications.

Core Material Composition

The BX048 is a sintered NdFeB magnet, belonging to the most powerful class of permanent
magnets commercially available. Its core material is an alloy of Neodymium, Iron, and Boron,
with the stoichiometric formula Nd2Fe14B.[1][2] The manufacturing process for these magnets
involves powder metallurgy, where a powdered alloy is pressed in the presence of a magnetic
field to align the crystallites and then sintered to achieve a solid, high-density magnetic
material.

Trace amounts of other elements, such as Dysprosium (Dy) and Praseodymium (Pr), may be
added to the composition to enhance specific properties, notably the material's resistance to
demagnetization at elevated temperatures (coercivity) and to improve its thermal stability.[3]
The magnet is typically coated with a triple layer of Nickel-Copper-Nickel (Ni-Cu-Ni) to protect it
from corrosion, as NdFeB magnets are susceptible to oxidation.[1][4]
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Table 1: Typical Elemental Composition of Grade N42
NdFeB Magnets

Element

Symbol

Typical Weight
Percentage (%)

Role in Material

Neodymium

Nd

29 -32

Forms the core
magnetic compound
(Nd2Fe14B), provides
high magnetic

anisotropy.[3]

Iron

Fe

64 - 68

The primary
ferromagnetic
component,
contributing to the
high magnetic

saturation.[3]

Boron

Stabilizes the
tetragonal crystal
structure essential for

high coercivity.[3]

Dysprosium

Dy

<5

Often added to
improve performance
and coercivity at

higher temperatures.

[3]

Praseodymium

Pr

Variable

Can be used as a
partial substitute for

Neodymium.[3]

Other Elements

Al, Cu, Ga

Variable

Minor additions to
refine the
microstructure and
manufacturing

process.[5]
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Quantitative Magnetic and Physical Properties

The "N42" designation refers to the magnet's Maximum Energy Product (BHmax), a primary
figure of merit for permanent magnets, which is approximately 42 MGOe (MegaGauss-
Oersteds).[4][6] This high energy product indicates a strong magnetic field generation capability
from a compact volume.

Table 2: Magnetic and Physical Properties of BX048
(Grade N42)

Property Symbol Value Units
Residual Induction Br 1.28-1.32 T
12,800 - 13,200 G
Coercive Force HcB >10.8 kOe
> 860 kA/m
Intrinsic Coercive

HcJ 212 kOe
Force
=955 kKA/m
Maximum Energy

(BH)max 40 - 42 MGOe
Product
318 - 334 kJ/m3
Maximum Operating

Tmax 80 °C
Temperature
176 °F
Curie Temperature Tc ~310 °C
~590 °F
Density p ~7.5 g/cm3

Note: Values are typical for the N42 grade and may vary slightly between manufacturers.
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Experimental Protocols
Characterization of Magnetic Properties

The standard methodology for characterizing the magnetic properties of high-coercivity
permanent magnets like the N42 grade NdFeB is outlined in ASTM A977/A977M.[7][8] This
method employs a hysteresigraph, which is an instrument that measures the magnetic flux
density (B) within a material as a function of an externally applied magnetic field (H).

Methodology:

o Sample Preparation: A test specimen is fabricated from the magnet material, typically in a
standard shape like a cylinder or prism to ensure uniform magnetization and accurate flux
measurements.

 Instrumentation: The specimen is placed within the coils of a hysteresigraph. The instrument
consists of a main magnetizing coil to generate the external field (H) and a sensing coil (or
Hall probes/Helmholtz coils) to measure the magnetic flux density (B) of the specimen.

e Measurement Procedure:
o The sample is first magnetized to saturation by applying a strong positive magnetic field.

o The applied field is then swept from the positive maximum, through zero, to a negative
maximum, and back to the positive maximum, tracing the full hysteresis loop.

o The hysteresigraph records the B and H values continuously throughout this cycle.

» Data Extraction: Key parameters are extracted from the second quadrant of the hysteresis
loop (the demagnetization curve):

o Residual Induction (Br): The magnetic induction remaining in the magnet after the external
field is removed (H=0).

o Coercive Force (HcB): The intensity of the reverse magnetic field required to reduce the
magnetic induction (B) to zero.
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o Intrinsic Coercive Force (HcJ): The intensity of the reverse magnetic field required to
reduce the intrinsic magnetization (M) of the material to zero. This is a measure of the
material's resistance to demagnetization.

o Maximum Energy Product ((BH)max): The point on the demagnetization curve where the
product of B and H is at its maximum.

Representative Protocol: Magnetic Targeting of Drug-
Loaded Nanoparticles

While the BX048 is a bulk magnet, its strong, localized magnetic field makes it suitable for
manipulating magnetic nanopatrticles in research settings, such as in targeted drug delivery
systems. The following is a generalized workflow for an in vitro experiment demonstrating this
principle.

Preparation of Magnetic Nanoparticles (MNPS): Synthesize or procure superparamagnetic
iron oxide nanoparticles (SPIONSs). Functionalize the surface of the SPIONs with a
biocompatible coating (e.g., PEG, dextran) and conjugate the therapeutic agent (e.g., a
chemotherapy drug) to the surface.

o Cell Culture: Culture a monolayer of target cells (e.g., cancer cells) in a petri dish or multi-
well plate.

e Incubation: Introduce the drug-loaded MNPs to the cell culture medium and incubate for a
predetermined period.

e Magnetic Targeting: Position the BX048 magnet underneath the specific well or region of the
petri dish where targeted delivery is desired. The strong magnetic field gradient generated by
the magnet will attract and concentrate the MNPs at this location, enhancing their local
concentration and uptake by the target cells.

e Analysis:

o After the targeting period, remove the magnet and wash the cells to remove non-
internalized MNPs.
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o Quantify the uptake of MNPs by the cells using techniques such as inductively coupled
plasma mass spectrometry (ICP-MS) to measure iron content.

o Assess the therapeutic effect by performing cell viability assays (e.g., MTT assay) to
compare the targeted region with control regions (no magnet).

Visualizations

The following diagrams illustrate key processes and workflows relevant to the production and
application of NdFeB magnets.
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Caption: Manufacturing workflow for sintered NdFeB magnets.
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Caption: Workflow for magnetic nanoparticle drug targeting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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